1-(4-fluorophenyl)-N-((1-methylpiperidin-4-yl)methyl)methanesulfonamide

• IUPAC Name: 1-(4-fluorophenyl)-N-[(1-methylpiperidin-4-yl)methyl]methanesulfonamide
• InChI: InChI=1S/C14H21FN2O2S/c1-17-8-6-12(7-9-17)10-16-20(18,19)11-13-2-4-14(15)5-3-13/h2-5,12,16H,6-11H2,1H3
• InChI Key: QWAZGEPKTFZADP-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)CNS(=O)(=O)CC2=CC=C(C=C2)F
• Molecular Formula: C14H21FN2O2S
• Molecular Weight: 300.39 g/mol

Description

1-(4-fluorophenyl)-N-((1-methylpiperidin-4-yl)methyl)methanesulfonamide, also known as FMPM, is a chemical compound that has gained attention in the scientific community due to its potential applications in the field of medicinal chemistry. FMPM is a sulfonamide-based compound that has been synthesized using various methods, and its mechanism of action has been studied in detail. Additionally, future directions for research on FMPM will be discussed.

Scientific Research Applications

Methane Conversion and Environmental Impacts

One area of significant scientific interest is the conversion of methane, a simple alkane, into more valuable chemicals or fuels. Methane's transformation into methanesulfonamide derivatives could potentially be an area of research, focusing on catalytic processes for functionalizing methane into more complex organic molecules. The oxidation of methane, for example, is a crucial step in converting it into methanol, a feedstock for producing various chemicals, including methanesulfonamide derivatives (Gunsalus et al., 2017).

Environmental Degradation of Fluorinated Compounds

Research into the microbial degradation of polyfluoroalkyl chemicals, which share a fluorinated moiety similar to that in the specified compound, is significant for understanding the environmental fate of these substances. These studies are crucial for assessing the biodegradability and potential environmental impacts of fluorinated compounds, including methanesulfonamides (Liu & Avendaño, 2013).

Analytical and Environmental Chemistry

The development and application of chemosensors for detecting various analytes, including metal ions and organic molecules, is another area where methanesulfonamide derivatives might be relevant. These chemosensors can be crucial for monitoring environmental pollutants and understanding the interactions between different chemicals within ecosystems (Roy, 2021).